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Compound of Interest

Compound Name: Hydrochlorothiazide-d2

Cat. No.: B602472 Get Quote

The proper disposal of Hydrochlorothiazide-d2, a deuterated form of the diuretic

Hydrochlorothiazide, is critical for ensuring laboratory safety and environmental protection. As a

pharmaceutical-related compound, it requires adherence to specific handling and waste

management protocols. This guide provides detailed, step-by-step procedures for researchers,

scientists, and drug development professionals to manage and dispose of

Hydrochlorothiazide-d2 safely and in compliance with regulations.

Hazard Identification and Personal Protective
Equipment (PPE)
Before handling Hydrochlorothiazide-d2, it is essential to recognize its potential hazards.

According to safety data sheets (SDS), Hydrochlorothiazide-d2 is classified with the following

hazards:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Furthermore, under fire conditions, it can emit toxic fumes.[2] Therefore, appropriate Personal

Protective Equipment (PPE) must be worn at all times when handling this compound for
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disposal.

Required PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected prior to use.[2]

Eye Protection: Tightly fitting safety goggles with side-shields.[2]

Lab Coat: To protect from skin contact.

Respiratory Protection: May be necessary if handling fine powders or generating dust.[3]

Step-by-Step Disposal Procedure
Disposal of Hydrochlorothiazide-d2 should be treated as hazardous chemical waste. It must

not be disposed of down the drain or in regular trash.[4][5]

Step 1: Characterize and Segregate the Waste

Treat all waste containing Hydrochlorothiazide-d2 (pure compound, contaminated labware,

solutions) as hazardous chemical waste.[4]

Do not mix this waste with incompatible chemicals. Store waste in separate, clearly labeled

containers based on its hazard class (e.g., "toxic," "non-hazardous").[3][6]

Step 2: Use Appropriate Waste Containers

Store the waste in a compatible, leak-proof container with a secure screw-top cap. Plastic

containers are often preferred.[5]

Ensure the container material does not react with the waste.[6]

Do not overfill the container; leave at least one inch of headroom to allow for expansion.[6]

Keep the container closed at all times except when adding waste.[4]

Step 3: Label the Waste Container

Clearly label the container with the words "Hazardous Waste."
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Identify the full chemical name: "Hydrochlorothiazide-d2 Waste."

List all constituents and their approximate concentrations.

Indicate the specific hazards (e.g., "Toxic").

Note the date when waste was first added to the container.

Step 4: Store Waste in a Designated Area

Store the labeled waste container in a designated "Satellite Accumulation Area" (SAA) within

the laboratory, at or near the point of generation.[5][6]

This area must be inspected weekly for any signs of leakage.[6]

Step 5: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[3][5]

Do not attempt to dispose of the waste through standard trash or sewer systems.[3] The

recommended final disposal method is incineration in a licensed facility equipped with an

afterburner and scrubber.[2]

Empty Container Disposal:

An empty container that held Hydrochlorothiazide-d2 must be managed carefully. If it held

an "acute hazardous waste" (P-list), it would require triple rinsing with a suitable solvent, with

the rinseate collected as hazardous waste.[4] While Hydrochlorothiazide-d2 is not typically

P-listed, it is best practice to consult with your EHS office. For non-acute hazardous waste

containers, once emptied of all pourable contents, the labels should be defaced before

disposal as regular trash.[4]

Quantitative Data for Laboratory Waste Storage
The following table summarizes key quantitative limits and guidelines for storing chemical

waste in a laboratory setting, as established by regulatory bodies like the EPA and

implemented by institutional EHS departments.
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Parameter Guideline/Limit Description Citation

pH for Drain Disposal pH > 5.0 and < 12.5

Applies only to certain

non-hazardous,

aqueous solutions as

permitted by local and

institutional policy. Not

applicable to

Hydrochlorothiazide-

d2.

[6]

SAA Volume Limit Max. 55 gallons

Maximum total volume

of hazardous waste

that can be stored in a

single Satellite

Accumulation Area.

[5]

Acutely Toxic Waste

Limit

Max. 1 quart (liquid) or

1 kg (solid)

Stricter limit for "P-

listed" acutely toxic

waste stored in an

SAA.

[5]

SAA Storage Time Up to 12 months

Partially filled

containers may

remain in an SAA as

long as accumulation

limits are not

exceeded.

[5]

Full Container

Removal

Within 3 calendar

days

Once a waste

container is full or the

SAA volume limit is

reached, it must be

removed by EHS.

[5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

Hydrochlorothiazide-d2 in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b602472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Containment & Storage

Final Disposal

Generate Hydrochlorothiazide-d2 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Characterize as
Hazardous Chemical Waste

Segregate from
Incompatible Waste

Store in Labeled, Compatible,
Sealed Container

Place in Designated
Satellite Accumulation Area (SAA)

Monitor SAA Limits
(Volume & Time)

Contact Institutional EHS
for Waste Pickup

EHS Transports to
Licensed Disposal Facility

Final Disposal:
High-Temperature Incineration

Click to download full resolution via product page

Caption: Logical workflow for Hydrochlorothiazide-d2 disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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